1,3,6-trimethyl-5-((naphthalen-1-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3,6-trimethyl-5-(naphthalen-1-ylmethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H19N3O2S/c1-13-11-22-19-17(20(25)24(3)21(26)23(19)2)18(13)27-12-15-9-6-8-14-7-4-5-10-16(14)15/h4-11H,12H2,1-3H3
• InChI Key: KCVZJMBRUGUPOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC3=CC=CC4=CC=CC=C43)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

1,3,6-trimethyl-5-((naphthalen-1-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemosensors for Metal Ions

Naphthoquinone-based compounds have been explored for their molecular recognition abilities towards transition metal ions. Studies have shown that certain derivatives exhibit remarkable selectivity towards Cu2+ ions in specific solvents, changing color upon complexation. These findings suggest potential applications in environmental monitoring and analytical chemistry for detecting metal ions through visual cues or spectroscopic analysis (Gosavi-Mirkute et al., 2017).

Antimicrobial Activity

Pyrimidine-based ligands and their metal complexes have been synthesized and characterized, showing a range of antimicrobial activities. The Mn(II) complex, in particular, displayed significant inhibitory effects against various microbes. These compounds' interactions with metal ions and subsequent antimicrobial properties highlight their potential in developing new antimicrobial agents (Chioma et al., 2018).

Electron Transport Layer in Solar Cells

Conjugated polyelectrolytes containing naphthalene and pyrrolo[3,4-c]pyrrole frameworks have been developed for use as electron transport layers in polymer solar cells. Their unique electronic structures facilitate efficient electron extraction and reduce exciton recombination, demonstrating the compound's utility in improving solar cell performance (Hu et al., 2015).

Fluorescence Emission Selectivity

Research on 1,4-naphthoquinone derivatives has indicated their potential as selective fluorescence probes. Certain derivatives exhibit unique fluorescence responses to metal ions such as Mn2+ and Cd2+, suggesting applications in biochemical sensing and imaging (Jali et al., 2013).

Anticonvulsant Agents

Compounds with naphthalen-2-yl acetate and pyrrolo[3,4-d]isoxazole frameworks have been synthesized and evaluated for their anticonvulsant activity. Preliminary studies indicate that certain derivatives could serve as lead molecules for developing new anti-stress and anticonvulsant medications (Badru et al., 2012).